Cas no 1049672-77-6 (1H-pyrazolo[3,4-c]pyridin-5-ol)

• Product Name: 1H-pyrazolo[3,4-c]pyridin-5-ol
• CAS No: 1049672-77-6
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD30723741
• CID: 1097491
• Update Time: 2025-05-24

1H-pyrazolo[3,4-c]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-5H-Pyrazolo[3,4-c]pyridin-5-one
• 1,6-dihydropyrazolo[3,4-c]pyridin-5-one
• 1H-Pyrazolo[3,4-c]pyridin-5(6H)-one
• 1,6-Dihydro-pyrazolo[3,4-c]pyridin-5-one
• 1H-pyrazolo[3,4-c]pyridin-5-ol

• MDL： MFCD30723741
• Inchi： 1S/C6H5N3O/c10-6-1-4-2-8-9-5(4)3-7-6/h1-3H,(H,7,10)(H,8,9)
• InChI Key： XCRKRGZMCITMSL-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=NNC2=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1H-pyrazolo[3,4-c]pyridin-5-ol

Comprehensive Overview of 1H-pyrazolo[3,4-c]pyridin-5-ol (CAS No. 1049672-77-6): Properties, Applications, and Research Insights

1H-pyrazolo[3,4-c]pyridin-5-ol (CAS No. 1049672-77-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The pyrazolo[3,4-c]pyridine core is a privileged scaffold in drug discovery, often associated with bioactivity against various therapeutic targets. Researchers and industries are increasingly exploring its derivatives for their potential in modulating enzymatic pathways and receptor interactions.

The compound's molecular structure, featuring a fused pyrazole and pyridine ring system, contributes to its versatility in synthetic chemistry. Its 5-hydroxy substituent further enhances its reactivity, making it a valuable intermediate for designing novel analogs. Recent studies highlight its role in developing kinase inhibitors, which are pivotal in oncology and inflammatory diseases—a hotspot in current biomedical research. Keywords like "kinase inhibitor development" and "heterocyclic drug design" frequently appear in literature searches, reflecting its relevance.

From a synthetic perspective, 1H-pyrazolo[3,4-c]pyridin-5-ol can be functionalized at multiple positions, enabling the creation of diverse libraries for high-throughput screening. This aligns with the growing demand for "fragment-based drug discovery" and "small molecule optimization," trends dominating modern medicinal chemistry. Its CAS No. 1049672-77-6 serves as a critical identifier in patent filings and regulatory documentation, emphasizing its commercial importance.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in designing organic electronic materials. Its conjugated system and ability to form hydrogen bonds make it a candidate for optoelectronic devices, a field gaining traction due to advancements in renewable energy technologies. Searches for "organic semiconductors" and "molecular engineering" often intersect with discussions about such heterocycles.

Analytical characterization of 1H-pyrazolo[3,4-c]pyridin-5-ol typically involves techniques like NMR, HPLC, and mass spectrometry, ensuring purity and consistency—a priority for industries adhering to Good Manufacturing Practices (GMP). Queries like "HPLC method development" or "NMR spectral analysis" are common among quality control professionals working with similar compounds.

In summary, 1H-pyrazolo[3,4-c]pyridin-5-ol (CAS No. 1049672-77-6) represents a multifaceted tool for researchers addressing challenges in drug development and material innovation. Its adaptability to current scientific trends—such as "targeted therapy" and "green chemistry"—ensures its continued prominence in peer-reviewed journals and industrial pipelines alike.